Cardivin A
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Overview
Description
Cardivin A is a germacranolide isolated from the aerial parts of Carpesium divaricatum. It exhibits cytotoxicity against the human tumor cells, A-549 (nonsmall cell lung), SK-OV-3 (ovary), SK-MEL-2 (skin), XF-498 (central nervous system) and HCT-15 (colon). It has a role as a metabolite and an antineoplastic agent. It is a diol, a secondary alcohol, a cyclic ketone, a tertiary alcohol, an enoate ester and a germacranolide.
Scientific Research Applications
Role in Heart Failure and Myocardial Remodeling
Activin A levels are significantly elevated in patients with heart failure, correlating with disease severity. This cytokine, part of the transforming growth factor-beta (TGF-β) superfamily, is involved in the pathogenesis of heart failure through myocardial remodeling processes. In heart failure models, activin A induces the expression of various mediators linked to myocardial remodeling, such as atrial natriuretic peptide, brain natriuretic peptide, and matrix metalloproteinase-9, suggesting its involvement in the disease's progression (Yndestad et al., 2004).
Cardiomyocyte Differentiation
Activin A also plays a crucial role in guiding cardiac differentiation from human embryonic stem cells. It modulates CRIPTO-1/HNF4α+ cells, contributing to cardiomyocyte differentiation and improving the maturation and functionality of these cells, which is vital for regenerative medicine applications and understanding human heart development (Duelen et al., 2017).
Influence on Cardiomyocyte Contractility and Electrophysiology
Recent studies have shown that activin A can directly impair the contractility and electrophysiology of cardiomyocytes, which may contribute to heart failure development. It has been observed to reduce contractile amplitude, slow contractile kinetics, impair calcium handling, and elongate the action potential in cardiomyocytes, indicating its potential detrimental role in cardiac function (Megna et al., 2020).
Anti-inflammatory Potential in Cardiovascular Diseases
Activin A exhibits an anti-inflammatory potential, particularly relevant in the context of acute coronary syndromes. It seems to modulate inflammatory processes in the cardiovascular system, indicating its possible therapeutic applications in managing cardiovascular diseases and their complications (Smith et al., 2004).
properties
Product Name |
Cardivin A |
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Molecular Formula |
C25H36O9 |
Molecular Weight |
480.5 g/mol |
IUPAC Name |
[(3aR,4S,6S,8S,10S,11S,11aR)-8,10-dihydroxy-6,10-dimethyl-4-[(Z)-2-methylbut-2-enoyl]oxy-3-methylidene-2,5-dioxo-3a,4,6,7,8,9,11,11a-octahydrocyclodeca[b]furan-11-yl] 2-methylbutanoate |
InChI |
InChI=1S/C25H36O9/c1-8-12(3)22(28)32-19-17-15(6)24(30)33-20(17)21(34-23(29)13(4)9-2)25(7,31)11-16(26)10-14(5)18(19)27/h8,13-14,16-17,19-21,26,31H,6,9-11H2,1-5,7H3/b12-8-/t13?,14-,16-,17-,19-,20+,21-,25-/m0/s1 |
InChI Key |
NAOJFCUVTXMIRE-ZOANBUIWSA-N |
Isomeric SMILES |
CCC(C)C(=O)O[C@H]1[C@H]2[C@H]([C@@H](C(=O)[C@H](C[C@@H](C[C@]1(C)O)O)C)OC(=O)/C(=C\C)/C)C(=C)C(=O)O2 |
Canonical SMILES |
CCC(C)C(=O)OC1C2C(C(C(=O)C(CC(CC1(C)O)O)C)OC(=O)C(=CC)C)C(=C)C(=O)O2 |
Origin of Product |
United States |
Retrosynthesis Analysis
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